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Compound of Interest

3-Hydroxyadamantane-1-
Compound Name:
carboxylic acid

Cat. No.: B033167

Essential Safety and Handling Guide for 3-
Hydroxyadamantane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxyadamantane-1-carboxylic acid (CAS No: 42711-75-1). Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxyadamantane-1-carboxylic acid is classified as a hazardous substance. It is
harmful if swallowed and causes skin and serious eye irritation.[1][2] The following personal
protective equipment is mandatory when handling this chemical.
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PPE Category Required Equipment Specifications

Type N95 (US) or equivalent.
[31[4]

Respiratory Protection Dust Mask

Eyeshields are required.[3][4]
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1]

Eye Protection Safety Glasses/Goggles

Impervious gloves are
necessary.[5] For prolonged
contact, use gloves with a
protection class of 5 or higher

Hand Protection Chemical Resistant Gloves (breakthrough time >240
minutes). For brief contact, a
protection class of 3 or higher
(>60 minutes) is

recommended.[5]

Wear appropriate protective
Body Protection Protective Clothing clothing to prevent skin

exposure.[1]

Operational and Handling Protocols

Proper handling procedures are critical to minimize exposure and ensure safety.
Engineering Controls:

e Use in a well-ventilated area.[5]

o Ensure safety showers and eyewash stations are close to the workstation.[1]
General Handling Practices:

¢ Avoid contact with skin and eyes.[5]

e Do notingest or inhale.[1]
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Avoid dust formation.[1]

Wash hands thoroughly with soap and water after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Keep containers tightly closed when not in use.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Rinse immediately with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

medical attention if irritation persists.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1]

) Remove to fresh air. If symptoms persist, call a
Inhalation o
physician.

Disposal Plan
Contaminated materials and the chemical itself must be disposed of as hazardous waste.
o Spill Cleanup: For minor spills, sweep up the material, avoiding dust generation, and place it

in a suitable, closed, and labeled container for disposal.[1][5] For major spills, evacuate the
area and alert the appropriate emergency response team.[5]

o Waste Disposal: Dispose of contents and container to an authorized hazardous or special
waste collection point in accordance with local regulations.[5]
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Workflow for Handling 3-Hydroxyadamantane-1-
carboxylic Acid

The following diagram outlines the standard procedure for working with 3-
Hydroxyadamantane-1-carboxylic acid.
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Workflow for Handling 3-Hydroxyadamantane-1-carboxylic Acid

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, N95 Mask)

Proceed to handling

Handling & Eferimentation

Work in a well-ventilated area
(e.g., fume hood)

;

Weigh and handle the solid chemical

;

Perform experimental procedure

Experiment complete

Cleanup & Disposal

Decontaminate work surfaces

;

Dispose of waste in designated
hazardous waste container

;

Doff and dispose of/clean PPE

;

Wash hands thoroughly

Click to download full resolution via product page
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Caption: Standard operating procedure for handling 3-Hydroxyadamantane-1-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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